Cas no 1541413-83-5 (2-(3-fluoropyridin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid
• CAS No: 1541413-83-5
• MF: C₇H₄FNO₃
• MW: 169.109965324402
• MDL: MFCD26682131
• CID: 5244274
• Update Time: 2025-05-25

2-(3-fluoropyridin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, 3-fluoro-α-oxo-
• 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid

• MDL： MFCD26682131
• Inchi： 1S/C7H4FNO3/c8-4-2-1-3-9-5(4)6(10)7(11)12/h1-3H,(H,11,12)
• InChI Key： VFWLKKRSPKUVRF-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=NC=CC=C1F

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 289.4±40.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid

Recent Advances in the Study of 2-(3-Fluoropyridin-2-yl)-2-oxoacetic Acid (CAS: 1541413-83-5) and Its Applications in Chemical Biology and Medicine

2-(3-Fluoropyridin-2-yl)-2-oxoacetic acid (CAS: 1541413-83-5) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic α-keto acid derivative has shown promising potential as a building block for drug development and as a tool compound in biochemical studies. Recent literature highlights its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other enzyme-targeting therapeutics.

Structural analysis reveals that the presence of both the fluoropyridine moiety and the α-keto acid functionality contributes to the compound's unique reactivity profile. The electron-withdrawing fluorine atom at the 3-position of the pyridine ring enhances the electrophilicity of the adjacent carbonyl group, making it particularly reactive toward nucleophiles. This characteristic has been exploited in several recent synthetic methodologies for constructing complex heterocyclic systems with potential pharmaceutical applications.

In medicinal chemistry applications, researchers have utilized 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid as a key intermediate in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing potent and selective JAK2 inhibitors, showing improved pharmacokinetic properties compared to previous generations of compounds. The fluoropyridine moiety was found to contribute significantly to target binding through unique halogen bonding interactions with the kinase active site.

From a biochemical perspective, this compound has shown interesting properties as a reactive electrophile capable of modifying nucleophilic residues in proteins. Recent proteomic studies have identified it as a potential covalent modifier of cysteine residues, opening new avenues for targeted protein modification and activity-based protein profiling. This reactivity is currently being explored for the development of covalent inhibitors and chemical probes.

The synthetic accessibility of 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid has been improved through recent methodological advances. A 2022 publication in Organic Letters described an efficient one-pot synthesis from commercially available 3-fluoropyridine-2-carboxylic acid, significantly reducing production costs and improving yields. This development has made the compound more accessible for broader research applications.

Safety and toxicological studies of this compound are still ongoing, but preliminary data suggest it requires careful handling due to its reactive nature. Proper personal protective equipment and engineering controls are recommended when working with this material in laboratory settings. Researchers should be particularly cautious about its potential to form reactive oxygen species under certain conditions.

Future research directions for 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid include exploration of its applications in PROTAC (proteolysis targeting chimera) development, where its ability to form stable interactions with target proteins could be particularly valuable. Additionally, its potential as a precursor for radiofluorination in PET tracer development is currently being investigated by several pharmaceutical research groups.

In conclusion, 2-(3-fluoropyridin-2-yl)-2-oxoacetic acid (CAS: 1541413-83-5) represents a versatile and increasingly important compound in chemical biology and medicinal chemistry research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and biochemical tool development. As synthetic methodologies improve and our understanding of its biological interactions deepens, we anticipate seeing expanded applications of this compound in the coming years.